Cas no 1401667-14-8 ((S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401667-14-8
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 2159303
• Update Time: 2025-05-25

(S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((S)-2-amino-N-cyclopropylpropanamido)pyrrolidine-1-carboxylate
• AM97789
• (S)-3-[((S)-2-aminopropanyl)cyclopropylamino]pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H27N3O3/c1-10(16)13(19)18(11-5-6-11)12-7-8-17(9-12)14(20)21-15(2,3)4/h10-12H,5-9,16H2,1-4H3/t10-,12-/m0/s1
• InChI Key： ZDGXSFIRLVNPKM-JQWIXIFHSA-N
• SMILES： O=C([C@H](C)N)N([C@@H]1CN(C(=O)OC(C)(C)C)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Topological Polar Surface Area: 75.9

Additional information on (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester and CAS No. 1401667-14-8

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, identified by the CAS number 1401667-14-8, is (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester. This compound, with its intricate molecular structure, has garnered significant attention in the scientific community due to its potential applications in drug design and molecular biology.

The molecular structure of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of multiple stereocenters, including the (S) configuration at the chiral centers, makes this compound of particular interest for studying stereoselectivity in drug metabolism and pharmacokinetics. The tert-butyl ester functionality at the carboxylic acid moiety not only enhances the solubility of the compound in organic solvents but also provides a handle for further chemical modifications.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester has been explored as a potential building block in the synthesis of complex pharmaceutical intermediates. Its unique structural features make it an attractive candidate for applications in catalytic asymmetric transformations, where precise control over stereochemistry is essential.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The pyrrolidine scaffold is frequently found in biologically active molecules, and modifications to this core structure have led to the discovery of drugs with diverse pharmacological properties. For instance, derivatives of pyrrolidine have been investigated for their antimicrobial, antiviral, and anti-inflammatory effects. The tert-butyl ester group can be hydrolyzed under mild acidic or basic conditions to yield the corresponding carboxylic acid, which can then be further functionalized to produce more complex molecules.

The synthesis of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester involves a multi-step process that requires careful optimization to ensure high yield and enantioselectivity. One key step in the synthesis is the installation of the cyclopropyl amino group, which can be achieved through various cross-coupling reactions or nucleophilic substitutions. The stereochemistry at this center is crucial for maintaining the overall configuration of the molecule, which can significantly impact its biological activity.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of chiral compounds like (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester. For example, biocatalytic approaches using engineered enzymes have been shown to provide high enantioselectivity with minimal byproducts. Additionally, flow chemistry techniques have allowed for continuous production processes, reducing reaction times and improving overall yields.

The applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique structural features of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester make it a valuable intermediate for synthesizing polymers with specific properties or for developing novel agrochemicals that exhibit enhanced efficacy and reduced environmental impact.

In conclusion, (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester is a versatile and highly functional compound with significant potential in various scientific and industrial applications. Its complex molecular architecture and stereochemical features make it an attractive candidate for further research and development. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase, paving the way for new discoveries and innovations.